Cas no 356068-97-8 (N-Desethyl Sunitinib)

N-methyl sunitinib (su-12662) is a metabolite of sunitinib Sunitinib is potent, ATP competitive for VEGFR, PDGFR β And kit inhibitors, which can inhibit VEGFR -1, VEGFR -2, VEGFR -3, PDGFR β And kit activity, with Ki values of 2, 9, 17,8, and 4 nm, respectively
N-Desethyl Sunitinib structure
N-Desethyl Sunitinib structure
Product Name:N-Desethyl Sunitinib
CAS No:356068-97-8
Molecular Formula:C20H23N4O2F
Molecular Weight:370.42062
MDL:MFCD18252482
CID:834100
PubChem ID:10292573

N-Desethyl Sunitinib Properties

Names and Identifiers

    • SU11248
    • N-Desethyl Sunitinib
    • N-[2-(ethylamino)ethyl]-5-[(Z)-(5-fluoro-2-oxo-1H-indol-3-ylidene)methyl]-2,4-dimethyl-1H-pyrrole-3-carboxamide
    • 1H-Pyrrole-3-carboxamide,N-[2-(ethylamino)ethyl]-5-[(Z)-(5-fluoro-1,2-dihydro-2-oxo-3H-indol-3-ylidene)methyl]-2,4-dimethyl
    • CS-1204
    • SU11662
    • SU-11662
    • 5-[((3Z)-5-Fluoro-2-oxo-1,2-dihydroindol-3-ylidene)methyl]-2,4-dimethyl-1H-pyrrole-3-carboxylic acid (2-ethylaminoethyl)amide
    • SCHEMBL2115189
    • 5-(5-Fluoro-2-oxo-1,2-dihydro-indol-(3Z)-ylidenemethyl)-2,4-dimethyl-1H-pyrrole-3-carboxylic acid(2-ethylamino-ethyl)-amide
    • BCP20914
    • N-DesethylSunitinib
    • 42LJ35612R
    • SU-12662
    • 5-[5-fluoro-2-oxo-1,2-dihydro-indol-(3Z)-ylidenemethyl]-2,4-dimethyl-1H-pyrrole-3-carboxylic acid (2-ethylamino-ethyl)-amide
    • 5-[5-fluoro-2-oxo-1,2-dihydroindol-(3Z)-ylidenemethyl]-2,4-dimethyl-1H-pyrrole-3-carboxylic acid (2-ethylamino-ethyl)-amide
    • UNII-42LJ35612R
    • AKOS030526789
    • DA-56071
    • HY-10873
    • SU11662;SU 11662;SU-11662
    • 356068-97-8
    • N-Desethyl Sunitinib?
    • Q27258553
    • BDBM50564446
    • 1H-PYRROLE-3-CARBOXAMIDE, N-(2-(ETHYLAMINO)ETHYL)-5-((Z)-(5-FLUORO-1,2-DIHYDRO-2-OXO-3H-INDOL-3-YLIDENE)METHYL)-2,4-DIMETHYL-
    • LIZNIAKSBJKPQC-GDNBJRDFSA-N
    • N-(2-(ETHYLAMINO)ETHYL)-5-((Z)-(5-FLUORO-1,2-DIHYDRO-2-OXO-3H-INDOL-3-YLIDENE)METHYL)-2,4-DIMETHYL-1H-PYRROLE-3-CARBOXAMIDE
    • CHEMBL3542344
    • MS-25958
    • F84909
    • 1ST10794
    • 5-(5-Fluoro-2-oxo-1,2-dihydro-indol-(3Z)-ylidenemethyl)-2,4-dimethyl-1H-pyrrole-3-carboxylic acid (2-ethylamino-ethyl)-amide
    • DTXSID10437828
    • MDL: MFCD18252482
    • InChIKey: LIZNIAKSBJKPQC-GDNBJRDFSA-N
    • Inchi: InChI=1S/C20H23FN4O2/c1-4-22-7-8-23-20(27)18-11(2)17(24-12(18)3)10-15-14-9-13(21)5-6-16(14)25-19(15)26/h5-6,9-10,22,24H,4,7-8H2,1-3H3,(H,23,27)(H,25,26)/b15-10-
    • SMILES: O=C1NC2=CC=C(F)C=C2/C1=C/C3=C(C)C(C(NCCNCC)=O)=C(C)N3

Computed Properties

  • Exact Mass: 370.18100
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Rotatable Bond Count: 7
  • Monoisotopic Mass: 370.18050415g/mol
  • Heavy Atom Count: 27
  • Complexity: 597
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.8
  • Topological Polar Surface Area: 86Ų

Experimental Properties

  • LogP: 3.52240
  • PSA: 86.02000
  • Boiling Point: 574.4±50.0 °C at 760 mmHg
  • Melting Point: 280 °C (decomposition)
  • Vapor Pressure: 0.0±1.6 mmHg at 25°C
  • Flash Point: 301.2±30.1 °C
  • Solubility: Almost insoluble (0.096 g/l) (25 º C),
  • Density: 1.265±0.06 g/cm3 (20 ºC 760 Torr),

N-Desethyl Sunitinib Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
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N-Desethyl Sunitinib
356068-97-8 ≥95%
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1mg
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Aaron
AR007AXY-5mg
N-Desethyl Sunitinib
356068-97-8 99%
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$185.00 2025-01-23
Ambeed
A776839-50mg
(Z)-N-(2-(Ethylamino)ethyl)-5-((5-fluoro-2-oxoindolin-3-ylidene)methyl)-2,4-dimethyl-1H-pyrrole-3-carboxamide
356068-97-8 95+%
50mg
$1949.0 2025-02-20
Crysdot LLC
CD31002129-5mg
N-Desethyl Sunitinib
356068-97-8 98+%
5mg
$198
DC Chemicals
DC23990-100 mg
N-Desethyl Sunitinib
356068-97-8 >98%
100mg
$600.0 2022-02-28
eNovation Chemicals LLC
D551875-5mg
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MedChemExpress
HY-10873-10mM*1mLinDMSO
N-Desethyl Sunitinib
356068-97-8 99.63%
10mM*1mLinDMSO
¥3150 2022-09-30
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
N18270-5mg
N-[2-(ethylamino)ethyl]-5-[(Z)-(5-fluoro-2-oxo-1H-indol-3-ylidene)methyl]-2,4-dimethyl-1H-pyrrole-3-carboxamide
356068-97-8
5mg
¥4622.0 2021-09-08
SHENG KE LU SI SHENG WU JI SHU
sc-212179-1 mg
N-Desethyl Sunitinib,
356068-97-8 ≥96%
1mg
¥2,294.00 2023-07-11

N-Desethyl Sunitinib Suppliers

Artis.bioche
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SHANG HAI YUAN YE Biotechnology Co., Ltd.
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Hubei Rhino Pharmaceutical Tech.co.,Ltd.
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(CAS:356068-97-8)
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